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Compound of Interest

Compound Name: 3-Hydroxy-2-methylbenzonitrile

Cat. No.: B1322566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-hydroxy-2-
methylbenzonitrile (CAS No. 55289-04-8). The information presented is compiled from

various safety data sheets and general guidelines for handling aromatic nitriles.

Hazard Identification and Classification
3-Hydroxy-2-methylbenzonitrile is a hazardous substance that requires careful handling to

minimize exposure risks. The primary hazards are associated with its toxicity upon ingestion,

skin contact, and inhalation, as well as its potential to cause serious eye and skin irritation.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

GHS Pictograms and Signal Word:

Pictogram Signal Word

GHS06 (Skull and Crossbones) Danger

GHS07 (Exclamation Mark)

Physical and Chemical Properties
While detailed experimental data is limited in publicly available sources, the following properties

are noted:

Property Value

Molecular Formula C₈H₇NO

Molecular Weight 133.15 g/mol

Appearance Solid

Storage
Store in a dry, cool, and well-ventilated place.

Keep container tightly closed.

Safe Handling and Storage
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Adherence to strict safety protocols is mandatory when handling 3-hydroxy-2-
methylbenzonitrile.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Protection Type Recommendation

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and closed-toe shoes.

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved respirator with an

appropriate particulate filter is recommended.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust or aerosols.

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the work area.

Use non-sparking tools to prevent ignition sources.

Storage Conditions:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents.
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First Aid Measures
In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Small Spills: Carefully sweep up the solid material, avoiding dust generation. Place in a

sealed container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains or waterways. Collect the material and

place it in a designated container for disposal.

Experimental Protocols
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Detailed experimental toxicology or safety study protocols for 3-hydroxy-2-methylbenzonitrile
are not publicly available. The handling of this compound should be guided by the general

principles of managing toxic solid chemicals in a research setting. Any in-house experimental

work to determine specific safety parameters should be conducted by trained personnel in a

controlled environment.

Visualizations
The following diagrams illustrate key safety and logical workflows for handling 3-hydroxy-2-
methylbenzonitrile.
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Hazard Identification

Risk Assessment
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Emergency Procedures

H302: Harmful if swallowed
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H311: Toxic in contact with skin H331: Toxic if inhaled H315: Causes skin irritation H319: Causes serious eye irritation
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Experiment Planning

Preparation

Execution

Post-Experiment

Assess Risks

Develop/Review SOP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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